Cas no 1858251-29-2 (3-Amino-1,1,1-trifluoro-4-methylpentan-2-ol;4-methylbenzenesulfonic acid)

• Product Name: 3-Amino-1,1,1-trifluoro-4-methylpentan-2-ol;4-methylbenzenesulfonic acid
• CAS No: 1858251-29-2
• MF: C₁₃H₂₀F₃NO₄S
• MW: 343.362413406372
• MDL: MFCD29066118
• CID: 5201789
• Update Time: 2026-03-06

3-Amino-1,1,1-trifluoro-4-methylpentan-2-ol;4-methylbenzenesulfonic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-1,1,1-trifluoro-4-methyl-2-pentanol toluenesulfonate
• 3-Amino-1,1,1-trifluoro-4-methyl-2-pentanol p-toluenesulfonate
• 3-Amino-1,1,1-trifluoro-4-methylpentan-2-ol;4-methylbenzenesulfonic acid
• 3-Amino-1,1,1-trifluoro-4-methyl-2-pentanol toluenesulfonate, 97%

• MDL： MFCD29066118
• Inchi： 1S/C7H8O3S.C6H12F3NO/c1-6-2-4-7(5-3-6)11(8,9)10;1-3(2)4(10)5(11)6(7,8)9/h2-5H,1H3,(H,8,9,10);3-5,11H,10H2,1-2H3
• InChI Key： VOIJGQMXIYBCPX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.FC(C(C(C(C)C)N)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 330
• Topological Polar Surface Area: 109